Cas no 13687-73-5 (1,2,3,4-tetrahydro-5-nitro-Cyclopent[b]indole)

• Product Name: 1,2,3,4-tetrahydro-5-nitro-Cyclopent[b]indole
• CAS No: 13687-73-5
• MF: C₁₁H₁₀N₂O₂
• MW: 202.209302425385
• CID: 1105356
• PubChem ID: 85616717
• Update Time: 2025-05-27

1,2,3,4-tetrahydro-5-nitro-Cyclopent[b]indole Chemical and Physical Properties

Names and Identifiers

• 1,2,3,4-tetrahydro-5-nitro-Cyclopent[b]indole
• 13687-73-5
• 5-Nitro-1,2,3,4-tetrahydrocyclopenta[b]indole

• Inchi： 1S/C11H10N2O2/c14-13(15)10-6-2-4-8-7-3-1-5-9(7)12-11(8)10/h2,4,6,12H,1,3,5H2
• InChI Key： FYWZHJNDYBZUIW-UHFFFAOYSA-N
• SMILES： [O-][N+](C1=CC=CC2=C1NC1CCCC=12)=O

Computed Properties

• Exact Mass: 202.074227566g/mol
• Monoisotopic Mass: 202.074227566g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 276
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 61.6Ų

Additional information on 1,2,3,4-tetrahydro-5-nitro-Cyclopent[b]indole

1,2,3,4-Tetrahydro-5-Nitro-Cyclopent[b]indole: A Comprehensive Overview

1,2,3,4-Tetrahydro-5-nitro-cyclopent[b]indole is a unique organic compound that has garnered significant attention in the field of biomedical research. This compound belongs to the family of indole derivatives and exhibits a complex structure with a five-membered ring fused to a bicyclic system. Its chemical name reflects its intricate molecular framework, which includes a tetrahydro group and a nitro substituent.

The CAS registry number for this compound is 13687-73-5, a identifier widely recognized in scientific literature. This compound has been the subject of numerous studies due to its potential applications in pharmacology and biochemistry. Recent research has highlighted its role as a template molecule for drug discovery, particularly in the development of antineoplastic agents.

The structural features of 1,2,3,4-tetrahydro-5-nitro-cyclopent[b]indole make it a compelling candidate for various biomedical applications. Its bicyclic system provides a rigid framework that can be exploited for drug design. The presence of the nitro group adds an additional layer of complexity, as it can influence both the pharmacokinetics and the biological activity of the compound.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of this compound and its derivatives. These methods often involve multi-step reactions, including cyclization and functional group transformations, to achieve the desired molecular structure. Such synthetic approaches are critical for the large-scale production of this compound, which is essential for preclinical studies and eventual clinical trials.

One of the most promising aspects of 1,2,3,4-tetrahydro-5-nitro-cyclopent[b]indole lies in its potential as a lead compound for new drug entities. Lead compounds are the foundation of many successful drugs, and their identification often requires extensive research and optimization. This compound's unique structure positions it as a valuable tool in the drug discovery pipeline.

Furthermore, this compound has shown remarkable biological activity in various in vitro and in vivo models. Studies have demonstrated its ability to interact with key cellular pathways and molecular targets, making it a subject of interest for researchers in the fields of oncology, inflammation, and neurodegenerative diseases. These findings underscore the potential of this compound as a therapeutic agent.

Recent research has also explored the metabolic stability and toxicological profile of 1,2,3,4-tetrahydro-5-nitro-cyclopent[b]indole. These studies are crucial for assessing the safety and efficacy of the compound as a potential drug candidate. Results from preclinical trials have been encouraging, with the compound showing minimal toxicity at therapeutic doses.

Another area of active research is the exploration of natural product analogs of this compound. Natural products have long been a rich source of bioactive compounds, and their derivatives often exhibit enhanced biological activity and reduced toxicity. The development of natural product-inspired drugs is a growing trend in modern pharmacology, and this compound serves as an excellent model for such efforts.

In conclusion, 1,2,3,4-tetrahydro-5-nitro-cyclopent[b]indole represents a significant advancement in the field of biomedical research. Its unique structure, combined with its promising biological activity and favorable pharmacokinetic properties, positions it as a leading candidate for the development of new drugs. As research in this area continues to evolve, we can expect further breakthroughs that will enhance our understanding of this compound's potential applications in medicine.